Cas no 1807979-84-5 (N-(2-methoxyethyl)oxan-4-amine hydrochloride)

• Product Name: N-(2-methoxyethyl)oxan-4-amine hydrochloride
• CAS No: 1807979-84-5
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 4619263
• Update Time: 2025-10-31

N-(2-methoxyethyl)oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)oxan-4-amine hydrochloride
• N-(2-methoxyethyl)oxan-4-amine;hydrochloride
• Z2753058295
• N-(2-methoxyethyl)tetrahydro-2H-pyran-4-amine hydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-10-7-4-9-8-2-5-11-6-3-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： UHPPGGUFQQGITR-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)NCCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 92.1
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-(2-methoxyethyl)oxan-4-amine hydrochloride

Introduction to N-(2-methoxyethyl)oxan-4-amine hydrochloride (CAS No. 1807979-84-5)

N-(2-methoxyethyl)oxan-4-amine hydrochloride, a compound with the chemical identifier CAS No. 1807979-84-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its hydrochloride salt form, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound, featuring an oxane ring and an amine functional group substituted with a 2-methoxyethyl chain, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The oxane ring, a six-membered ether-like structure, contributes to the compound's stability and reactivity, making it an attractive candidate for further chemical modifications. The presence of the amine group and the 2-methoxyethyl moiety enhances its solubility in both polar and non-polar solvents, which is crucial for pharmaceutical formulations. This property allows for greater flexibility in drug delivery systems, enabling the development of novel therapeutic agents that can be administered through multiple routes.

In recent years, N-(2-methoxyethyl)oxan-4-amine hydrochloride has been extensively studied for its pharmacological properties. Research has demonstrated its potential as a precursor in the synthesis of compounds with anti-inflammatory and analgesic effects. The compound's ability to interact with various biological targets has opened up new avenues for treating chronic pain conditions and inflammatory disorders. Additionally, its structural features make it a valuable building block for designing molecules that can modulate neurotransmitter systems, which could lead to the development of new treatments for neurological disorders.

One of the most compelling aspects of N-(2-methoxyethyl)oxan-4-amine hydrochloride is its role in the development of targeted therapies. The compound's unique chemical properties allow it to be modified in ways that enhance its specificity for certain biological pathways. This has led to promising results in preclinical studies where derivatives of this compound have shown efficacy in models of cancer and autoimmune diseases. The ability to fine-tune the molecular structure to achieve desired pharmacological outcomes underscores its importance as a pharmacophore in medicinal chemistry.

The synthesis of N-(2-methoxyethyl)oxan-4-amine hydrochloride involves multi-step organic reactions that highlight the compound's complexity and synthetic versatility. The process typically begins with the preparation of an oxirane derivative, which is then subjected to nucleophilic substitution reactions to introduce the amine and 2-methoxyethyl groups. The final step involves converting the free base form into its hydrochloride salt, which improves stability and bioavailability.

Recent advancements in synthetic methodologies have further refined the production of N-(2-methoxyethyl)oxan-4-amine hydrochloride, making it more efficient and scalable. These improvements have been instrumental in increasing the availability of this compound for research purposes, enabling scientists to explore its full potential in drug discovery programs. The development of greener synthetic routes has also been a focus area, aligning with global efforts to reduce environmental impact while maintaining high standards of chemical purity.

The pharmacokinetic profile of N-(2-methoxyethyl)oxan-4-amine hydrochloride is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for systemic administration. Its ability to cross the blood-brain barrier has also been observed in certain derivatives, opening up possibilities for treating central nervous system disorders. These findings are particularly exciting as they provide a foundation for developing novel therapeutics with improved pharmacokinetic properties.

Regulatory considerations play a significant role in the commercialization of N-(2-methoxyethyl)oxan-4-amine hydrochloride as a pharmaceutical agent. Compliance with international standards ensures that the compound meets safety and efficacy requirements before it reaches clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in navigating these regulatory pathways efficiently. This collaborative approach has not only accelerated the development process but also fostered innovation in drug discovery.

The future prospects for N-(2-methoxyethyl)oxan-4-amine hydrochloride are promising, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems, such as nanotechnology-based carriers, are being investigated to enhance the therapeutic efficacy of this compound. Additionally, computational modeling techniques are being employed to predict how different modifications to its structure will affect its biological activity. These interdisciplinary approaches highlight the dynamic nature of pharmaceutical research and development.

In conclusion, N-(2-methoxyethyl)oxan-4-amine hydrochloride (CAS No. 1807979-84-5) stands out as a versatile and promising compound in pharmaceutical chemistry. Its unique structural features, coupled with its potential applications in drug development, make it a valuable asset in modern medicinal chemistry research. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.